1-Bromo-4-(trans-4-propylcyclohexyl)benzene
Overview
Description
1-Bromo-4-(trans-4-propylcyclohexyl)benzene is a chemical compound that belongs to the family of organic compounds known as halobenzenes. It is a colorless liquid that is used in scientific research for its unique properties.
Scientific Research Applications
1-Bromo-4-(trans-4-propylcyclohexyl)benzene is primarily used in scientific research as a building block for the synthesis of other compounds. It is used in the development of new drugs and materials. It is also used in the study of organic chemistry and the properties of halobenzenes.
Mechanism Of Action
The mechanism of action of 1-Bromo-4-(trans-4-propylcyclohexyl)benzene is not well understood. However, it is believed to interact with specific receptors in the body, leading to changes in biochemical and physiological processes.
Biochemical And Physiological Effects
1-Bromo-4-(trans-4-propylcyclohexyl)benzene has been shown to have several biochemical and physiological effects. It has been shown to have analgesic properties, meaning it can reduce pain. It has also been shown to have anti-inflammatory properties, meaning it can reduce inflammation in the body. Additionally, it has been shown to have anticonvulsant properties, meaning it can prevent seizures.
Advantages And Limitations For Lab Experiments
One of the advantages of using 1-Bromo-4-(trans-4-propylcyclohexyl)benzene in lab experiments is its unique properties. It is a highly reactive compound that can be used to synthesize a wide range of other compounds. However, it is also a hazardous chemical that requires special handling and safety precautions.
Future Directions
There are several future directions for research on 1-Bromo-4-(trans-4-propylcyclohexyl)benzene. One area of research is the development of new drugs based on its unique properties. Another area of research is the study of its mechanism of action and how it interacts with specific receptors in the body. Additionally, research could be done on the environmental impact of 1-Bromo-4-(trans-4-propylcyclohexyl)benzene and how it can be safely disposed of.
Synthesis Methods
The synthesis of 1-Bromo-4-(trans-4-propylcyclohexyl)benzene is a complex process that requires several steps. One of the most common methods of synthesis is the Grignard reaction. In this reaction, magnesium is added to bromobenzene to form a Grignard reagent. This reagent is then reacted with trans-4-propylcyclohexyl chloride to form 1-Bromo-4-(trans-4-propylcyclohexyl)benzene.
properties
IUPAC Name |
1-bromo-4-(4-propylcyclohexyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21Br/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14/h8-13H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMZABADCQVWQPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401006940 |
Source
|
| Record name | 1-Bromo-4-(trans-4-propylcyclohexyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401006940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-(trans-4-propylcyclohexyl)benzene | |
CAS RN |
86579-53-5 |
Source
|
| Record name | 1-Bromo-4-(trans-4-propylcyclohexyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401006940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzene, 1-bromo-4-(trans-4-propylcyclohexyl) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.125.283 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-Chloropyridin-3-yl)amino]-2-methylpropanenitrile](/img/structure/B171379.png)
![[4-(4-octoxyphenyl)phenyl] 3-cyano-4-[(2S)-2-methylbutyl]benzoate](/img/structure/B171432.png)
![1-[4-(Phenylmethoxy)phenyl]-2-[4-(phenylmethyl)piperidino]propan-1-one](/img/structure/B171434.png)
